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Compound of Interest

Compound Name: GoSlo-SR-5-69

Cat. No.: B15587048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GoSlo-SR-5-69 is a potent and selective activator of the large-conductance Ca2+-activated

potassium (BK) channels, also known as KCa1.1 or Maxi-K channels.[1][2] With an EC50 value

of 251 nM, it facilitates the opening of BK channels by negatively shifting the voltage required

for their half-maximal activation.[1][2] These application notes provide detailed protocols for

utilizing GoSlo-SR-5-69 in various cell culture-based assays to investigate its effects on cellular

physiology. The provided protocols and data are illustrative and should be optimized for specific

cell types and experimental conditions.
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Property Value Reference

Chemical Name

Sodium 1-Amino-9,10-dioxo-4-

((5,6,7,8-

tetrahydronaphthalen-2-

yl)amino)-9,10-

dihydroanthracene-2-sulfonate

[1]

Molecular Weight 470.47 g/mol [1]

Appearance Solid N/A

Purity ≥98% (HPLC) [1]

Solubility
Soluble in DMSO up to 100

mM
[3]

Storage Store at room temperature [3]

Data Presentation
Table 1: Electrophysiological Properties of GoSlo-SR-5-
69

Parameter Value Cell Type/System Reference

EC50 251 nM
Rabbit bladder

smooth muscle cells
[2]

ΔV1/2 > -100 mV (at 1 µM)
Rabbit bladder

smooth muscle cells
[2]

Table 2: Example Cytotoxicity Profile of GoSlo-SR-5-69
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Cell Line Assay Type Incubation Time IC50

HEK293 MTT 48 hours > 50 µM

HeLa MTT 48 hours > 50 µM

SH-SY5Y MTT 48 hours > 50 µM

Primary Neurons LDH 24 hours ~ 25 µM

Note: The data in Table 2 is hypothetical and intended for illustrative purposes. It is crucial to

determine the cytotoxicity of GoSlo-SR-5-69 in your specific cell line of interest.

Signaling Pathway
Activation of BK channels by GoSlo-SR-5-69 leads to an efflux of potassium ions (K+) from the

cell, causing hyperpolarization of the cell membrane. This hyperpolarization can modulate the

activity of voltage-gated calcium channels (VGCCs), reducing calcium influx and subsequently

impacting various downstream signaling pathways.
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Click to download full resolution via product page

Caption: GoSlo-SR-5-69 activates BK channels, leading to membrane hyperpolarization.

Experimental Protocols
Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of GoSlo-SR-5-69 for use in cell culture

experiments.

Materials:

GoSlo-SR-5-69 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Protocol:

Based on the molecular weight of 470.47 g/mol , calculate the mass of GoSlo-SR-5-69
required to prepare a 10 mM stock solution. For example, to make 1 mL of a 10 mM stock,

weigh out 4.705 mg of GoSlo-SR-5-69.

Add the appropriate volume of DMSO to the GoSlo-SR-5-69 powder in a sterile

microcentrifuge tube.

Vortex thoroughly until the compound is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for long-term storage.

Determination of Optimal Working Concentration and
Cytotoxicity
Objective: To determine the optimal, non-toxic working concentration range of GoSlo-SR-5-69
for a specific cell line.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15587048?utm_src=pdf-body-img
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow:

Experiment Setup

Treatment

Viability Assay

Data Analysis

Seed cells in a
96-well plate

Incubate for 24h

Prepare serial dilutions
of GoSlo-SR-5-69

Treat cells with
varying concentrations

Incubate for
24-72h

Add MTT or other
viability reagent

Incubate as per
manufacturer's protocol

Read absorbance/
fluorescence

Plot dose-response curve

Calculate IC50
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Caption: Workflow for determining the cytotoxicity of GoSlo-SR-5-69.

Protocol (MTT Assay):

Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to

adhere overnight.

Prepare a series of dilutions of GoSlo-SR-5-69 in complete cell culture medium. A suggested

starting range is from 100 µM down to 100 nM. Include a vehicle control (DMSO) at the

same final concentration as the highest GoSlo-SR-5-69 concentration.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of GoSlo-SR-5-69.

Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified CO2 incubator.

Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan

crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control and plot the dose-

response curve to determine the IC50 value.

Cell Proliferation Assay
Objective: To assess the effect of GoSlo-SR-5-69 on cell proliferation.

Protocol (Crystal Violet Assay):

Follow steps 1-4 of the cytotoxicity protocol.

After the incubation period, gently wash the cells twice with PBS.

Fix the cells with 100 µL of 4% paraformaldehyde for 15 minutes at room temperature.

Wash the cells twice with PBS.
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Stain the cells with 100 µL of 0.1% crystal violet solution for 20 minutes at room temperature.

Wash the plate with water until the water runs clear and let the plate air dry.

Add 100 µL of 10% acetic acid to each well to solubilize the dye.

Measure the absorbance at 590 nm.

Calcium Imaging Assay
Objective: To visualize the effect of GoSlo-SR-5-69 on intracellular calcium levels.

Protocol:

Seed cells onto glass-bottom dishes or plates suitable for microscopy.

Load the cells with a calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM) according to the

manufacturer's instructions.

Wash the cells with a physiological buffer (e.g., Hanks' Balanced Salt Solution).

Acquire baseline fluorescence images using a fluorescence microscope.

Add GoSlo-SR-5-69 at the desired concentration and continuously record the fluorescence

signal.

As a positive control, at the end of the experiment, add a calcium ionophore like ionomycin to

determine the maximum fluorescence signal.

Analyze the change in fluorescence intensity over time to determine the effect of GoSlo-SR-
5-69 on intracellular calcium dynamics.

Disclaimer
The protocols and data presented in these application notes are for guidance and illustrative

purposes only. Researchers should independently optimize experimental conditions for their

specific cell lines and research questions. It is essential to perform appropriate controls,

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/product/b15587048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


including vehicle controls, and to determine the cytotoxicity of GoSlo-SR-5-69 in the chosen

experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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